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Compound of Interest

Compound Name: 1-Cyclopentyl-4-nitrosopiperazine

Cat. No.: B1601858 Get Quote

This document provides crucial safety protocols and logistical information for the handling and

disposal of 1-Cyclopentyl-4-nitrosopiperazine (CAS RN: 61379-66-6). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Summary: 1-Cyclopentyl-4-nitrosopiperazine is a hazardous chemical with the

following classifications:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes severe skin burns and eye damage.[1]

May cause cancer.[1]

May cause respiratory irritation.[1]

Due to these significant health risks, strict adherence to the following personal protective

equipment (PPE) and handling guidelines is mandatory.

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is required to minimize exposure through all potential

routes.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Double-gloving is

recommended. Nitrile or butyl

rubber gloves should be used.

[2]

Eye and Face Protection Safety goggles and face shield

Use splash-proof goggles that

meet ANSI/ISEA Z87.1

standards, in conjunction with

a full-face shield.[3]

Body Protection
Chemical-resistant lab coat or

gown

A long-sleeved, disposable

gown with tight-fitting cuffs is

required.[4] For procedures

with a higher risk of splashing,

a chemical-resistant apron or

coveralls should be worn.[2]

Respiratory Protection NIOSH-approved respirator

All work should be conducted

in a certified chemical fume

hood.[2] If there is a risk of

inhalation, an N-95 or N-100

particle mask or a chemical

cartridge-type respirator should

be used.[5]

Foot Protection Closed-toe shoes
Mandatory for all laboratory

work.[2]

Operational Plan: Handling Procedures
1. Preparation and Engineering Controls:

Fume Hood: All handling of 1-Cyclopentyl-4-nitrosopiperazine, including weighing and

dilutions, must be performed within a certified chemical fume hood to minimize inhalation

exposure.[2]
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Spill Kit: Ensure a spill kit containing appropriate absorbent materials, neutralizing agents for

acids and bases, and waste disposal bags is readily accessible.

Emergency Eyewash and Shower: Verify the location and functionality of the nearest

emergency eyewash station and safety shower.

2. Handling:

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Glove Changes: Change gloves frequently, at least every 30 to 60 minutes, and immediately

if they become contaminated or damaged.[5]

Transport: When transporting the chemical, use a secondary container to prevent spills.

3. Experimental Workflow:
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Caption: Standard Operating Procedure Workflow
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Disposal Plan
1. Waste Segregation:

Solid Waste: All disposable items that have come into contact with 1-Cyclopentyl-4-
nitrosopiperazine, such as gloves, bench paper, and pipette tips, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: All solutions containing 1-Cyclopentyl-4-nitrosopiperazine must be collected

in a separate, sealed, and labeled hazardous waste container.

2. Disposal Procedure:

Excess and expired materials should be offered to a licensed hazardous material disposal

company.[6]

Alternatively, the product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[6]

Ensure compliance with all federal, state, and local regulations for hazardous waste

disposal.[6]

Do not discharge into drains or the environment.[6]

First Aid Measures:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.
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This guidance is intended to supplement, not replace, a comprehensive risk assessment and

the information provided in the safety data sheet (SDS). Always refer to the SDS for the most

detailed and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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